Cas no 1071784-17-2 (tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate)

• Product Name: tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate
• CAS No: 1071784-17-2
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 5674097
• PubChem ID: 165769535
• Update Time: 2025-05-20

tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3-hydroxyphenyl)-1-phenylethyl]carbamate
• 1071784-17-2
• EN300-26664685
• 1,1-Dimethylethyl N-[2-(3-hydroxyphenyl)-1-phenylethyl]carbamate
• tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate

• Inchi： 1S/C19H23NO3/c1-19(2,3)23-18(22)20-17(15-9-5-4-6-10-15)13-14-8-7-11-16(21)12-14/h4-12,17,21H,13H2,1-3H3,(H,20,22)
• InChI Key： BYSXDOKDEGDJNB-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)CC1C=CC=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.16779360g/mol
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 472.9±40.0 °C(Predicted)
• pka: 9.94±0.10(Predicted)

Additional information on tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate

tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate (CAS No. 1071784-17-2): A Comprehensive Overview

tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate (CAS No. 1071784-17-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 3-hydroxyphenethylamine, is a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Its unique structural features, including the tert-butyl carbamate protecting group and the hydroxyl-functionalized phenethylamine moiety, make it an essential building block in the development of novel therapeutics.

The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis due to its stability under mild acidic conditions and its ease of removal with strong acids such as trifluoroacetic acid (TFA). This protecting group is particularly useful in the synthesis of peptides and amino acids, where it helps to prevent unwanted side reactions and ensures the selective modification of specific functional groups. In the case of tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate, the Boc group protects the primary amine, allowing for further functionalization of the hydroxyl group or other parts of the molecule.

The 3-hydroxyphenethylamine moiety is a key structural element that imparts significant biological activity to this compound. Phenethylamines are a class of organic compounds that are structurally similar to neurotransmitters such as dopamine, norepinephrine, and serotonin. The presence of a hydroxyl group at the 3-position on the phenyl ring can enhance the compound's ability to interact with specific receptors and enzymes, making it a valuable scaffold for drug discovery and development.

Recent research has highlighted the potential applications of tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, some derivatives have demonstrated neuroprotective effects, suggesting their potential use in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In the realm of cancer research, tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate has been explored as a lead compound for developing novel anticancer agents. The hydroxyl-functionalized phenethylamine scaffold can be modified to enhance its ability to target specific cancer cells or inhibit key signaling pathways involved in tumor growth and metastasis. Preclinical studies have shown that certain derivatives exhibit selective cytotoxicity against various cancer cell lines, while showing minimal toxicity to normal cells.

The synthesis of tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate typically involves several steps, including the protection of the primary amine with tert-butyloxycarbonyl (Boc) chloride, followed by functionalization of the hydroxyl group or other parts of the molecule. The choice of synthetic route depends on the desired final product and the specific properties required for a particular application. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and chiral catalysis have been employed to improve yields and enantioselectivity in the synthesis of this compound.

In addition to its use as an intermediate in drug synthesis, tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate has also found applications in analytical chemistry and materials science. For example, it can be used as a chiral resolving agent in high-performance liquid chromatography (HPLC) to separate enantiomers of chiral compounds. Furthermore, its unique structural features make it a suitable candidate for designing novel materials with specific optical or electronic properties.

The safety profile of tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate is an important consideration in its use as an intermediate or final product. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to conduct thorough toxicological studies to ensure its safety for pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, but further research is needed to fully understand its long-term effects.

In conclusion, tert-butyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate (CAS No. 1071784-17-2) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an essential building block for developing novel therapeutics with diverse biological activities. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern drug discovery efforts.